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Compound of Interest

Compound Name: 4,6-Dichloroindoline

CAS No.: 903551-23-5

Cat. No.: B3300667

Get Quote

Executive Summary
4,6-Dichloroindoline (CAS: 1210734-76-1, typically supplied as the hydrochloride salt) is a

high-value heterocyclic scaffold used primarily in the development of MDM2 inhibitors, tyrosine

kinase inhibitors, and protein degrader building blocks (PROTACs).[1]

Unlike its oxidized precursor 4,6-Dichloroisatin (CAS: 18711-15-4), which is commercially

abundant and inexpensive (~

280–$850/g).[1] This price disparity is driven by the technical challenges associated with the
reduction step, which requires handling pyrophoric metal hydrides and rigorous purification to
remove unreacted isatin impurities.

This guide provides researchers with a verified supplier pricing matrix, a self-validating

synthesis protocol, and a critical quality assessment framework to prevent "isatin-

contamination" in procurement.
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The market for 4,6-Dichloroindoline is bifurcated into "Catalog Quantities" (mg scale) and

"Process Quantities" (gram scale).[1] Prices below are current as of late 2024/early 2025.[1]

Table 1: Verified Supplier Pricing Matrix (CAS 1210734-
76-1)

Supplier Grade Pack Size Price (USD)
Price per
Gram

Lead Time

Abacipharm
97% (HCl

Salt)
1 g $282.74 $282.74 1 Week

Abacipharm
97% (HCl

Salt)
5 g $1,125.22 $225.04 1 Week

LabSolutions
97% (HCl

Salt)
100 mg ~$84.92 $849.20 Stock

LabSolutions
97% (HCl

Salt)
25 mg ~$25.52 $1,020.80 Stock

Accela Chem R&D Grade Custom RFQ
Est. $200-

300
2-3 Weeks

Critical Procurement Warning: Do not confuse 4,6-Dichloroindoline (CAS 1210734-76-1) with

4,6-Dichloroisatin (CAS 18711-15-4).[1] The isatin is a yellow/orange solid often sold for

<$100/g. The indoline is typically a pale beige/off-white solid.[1] Buying the wrong CAS number

is the most common procurement error in this class.

Technical Quality Assessment
When sourcing 4,6-Dichloroindoline, the primary impurity risks stem from incomplete

reduction of the isatin precursor or over-chlorination during the initial aniline synthesis.
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Synthesis Pathway & Impurity Origin
The industrial route follows the Sandmeyer Isonitroso Synthesis followed by a Borane or

LiAlH4 reduction. Understanding this pathway is essential for interpreting LC-MS impurity

profiles.[1]
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NH2OH·HCl
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Reduction
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(Oxidation Risk)
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Reduction
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Figure 1: Industrial synthesis pathway highlighting the critical reduction step where cost and

quality issues arise.

Critical Quality Attributes (CQAs)
Appearance: Must be off-white to pale beige.[1] A distinct yellow or orange tint indicates

significant Isatin (precursor) contamination (>2%).[1]

Proton NMR (DMSO-d6):

Indoline: Look for two triplets (approx 3.0 and 3.5 ppm) corresponding to the C2 and C3

methylene protons of the pyrrolidine ring.[1]

Isatin Contamination: Look for the absence of these methylene signals and the presence

of a downfield amide proton characteristic of the dione system.

Solubility: The HCl salt should be soluble in water/methanol; the free base is soluble in

DCM/Ethyl Acetate.
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Experimental Protocol: Reduction of 4,6-
Dichloroisatin
If commercial costs (

75/g) using the following self-validating protocol. This method uses Borane-THF, which offers a
cleaner profile than LiAlH4 for halogenated substrates.[1]

Materials
Precursor: 4,6-Dichloroisatin (1.0 eq)[1][2]

Reagent: Borane-tetrahydrofuran complex (BH3[1]·THF), 1.0 M solution (3.0 eq)

Solvent: Anhydrous THF (dry)

Quench: Methanol, 6M HCl

Step-by-Step Methodology
Setup: Flame-dry a 2-neck round bottom flask and equip with a magnetic stir bar, reflux

condenser, and nitrogen inlet.

Dissolution: Charge 4,6-Dichloroisatin (1.0 g, 4.6 mmol) and anhydrous THF (10 mL) under

nitrogen. Cool to 0°C in an ice bath.

Addition: Dropwise add BH3·THF (13.8 mL, 13.8 mmol) via syringe over 15 minutes.

Caution: Gas evolution (H2).

Reaction: Remove ice bath and reflux the mixture at 66°C for 4–6 hours.

Validation Check: Spot TLC (50% EtOAc/Hexane).[1] The yellow isatin spot (Rf ~0.[1]4)

should disappear, replaced by a lower Rf indoline spot (stains blue/purple with Ehrlich’s

reagent or UV active).[1]

Quench: Cool to 0°C. Carefully add Methanol (5 mL) dropwise to destroy excess borane.

Workup: Add 6M HCl (5 mL) and reflux for 30 minutes to break the boron-amine complex.
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Isolation: Concentrate in vacuo. Basify residue with 2M NaOH to pH >10.[1] Extract with

DCM (3 x 20 mL). Dry combined organics over Na2SO4 and concentrate.

Salt Formation: Dissolve the resulting oil in minimal diethyl ether and add 2M HCl in ether to

precipitate 4,6-Dichloroindoline Hydrochloride.[1] Filter and dry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dichloroindoline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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